Cas no 15569-50-3 (Naphtho[2,3-b]furan-2,6(3H,4H)-dione,3a,4a,5,8a,9,9a-hexahydro-8a-methyl-3,5-bis(methylene)-, (3aR,4aR,8aS,9aR)-)
![Naphtho[2,3-b]furan-2,6(3H,4H)-dione,3a,4a,5,8a,9,9a-hexahydro-8a-methyl-3,5-bis(methylene)-, (3aR,4aR,8aS,9aR)- structure](https://www.kuujia.com/scimg/cas/15569-50-3x500.png)
15569-50-3 structure
Product name:Naphtho[2,3-b]furan-2,6(3H,4H)-dione,3a,4a,5,8a,9,9a-hexahydro-8a-methyl-3,5-bis(methylene)-, (3aR,4aR,8aS,9aR)-
Naphtho[2,3-b]furan-2,6(3H,4H)-dione,3a,4a,5,8a,9,9a-hexahydro-8a-methyl-3,5-bis(methylene)-, (3aR,4aR,8aS,9aR)- Chemical and Physical Properties
Names and Identifiers
-
- Naphtho[2,3-b]furan-2,6(3H,4H)-dione,3a,4a,5,8a,9,9a-hexahydro-8a-methyl-3,5-bis(methylene)-, (3aR,4aR,8aS,9aR)-
- (3aR,4aR,8aS,9aR)-8a-methyl-3,5-dimethylidene-4,4a,9,9a-tetrahydro-3aH-benzo[f][1]benzofuran-2,6-dione
- Encelin
- Naphtho[2,3-b]furan-2,6(3H,4H)-dione,3a,4a,5,8a,9,9a-hexahydro-8a-methyl-3,5-bis(methylene)-, ...
- AC1L2I8W
- AC1Q6AZN
- anhydrofarinosin
- CHEBI:604462
- CHEMBL512400
- Dehydrofarinosin
- Farinosin, dehydro-
- SureCN6420856
- Naphtho(2,3-b)furan-2,6(3H,4H)-dione, 3a,4a,5,8a,9,9a-hexahydro-8a-methyl-3,5-bis(methylene)-, (3aR-(3aalpha,4aalpha,8abeta,9aalpha))-
- 8.beta-Hydroxy-3-oxo-eudesma-1,4(14),11(13)-trien-12-oic acid, .gamma.-lactone
- Eudesma-1,4(14),11(13)-trien-12-oic acid, 8beta-hydroxy-3-oxo-, gamma-lactone
- SCHEMBL6420856
- Q27106481
- Naphtho[2,3-b]furan-2,6(3H,4H)-dione, 3a,4a,5,8a,9,9a-hexahydro-8a-methyl-3,5-bis(methylene)-, (3aR,4aR,8aS,9aR)-
- C09404
- CHEBI:4790
- BDBM50269625
- (3aR,4aR,8aS,9aR)-8a-methyl-3,5-dimethylene-4,4a,9,9a-tetrahydro-3aH-benzo[f]benzofuran-2,6-dione
- NSC 311053
- 15569-50-3
- DTXSID90935271
- Eudesma-1,11(13)-trien-12-oic acid, 8.beta.-hydroxy-3-oxo-, .gamma.-lactone
- 8a-methyl-3,5-dimethylidene-4,4a,9,9a-tetrahydro-3aH-benzo[f][1]benzofuran-2,6-dione
- NSC-311053
- NCI60_002684
- Naphtho[2,6(3H,4H)-dione, 3a,4a,5,8a,9,9a-hexahydro-8a-methyl-3,5-bis(methylene)-, [3aR-(3a.alpha.,4a.alpha.,8a.beta.,9a.alpha.)]-
- 8a-Methyl-3,5-dimethylidene-3a,4a,5,8a,9,9a-hexahydronaphtho[2,3-b]furan-2,6(3H,4H)-dione
- CHEMBL2000615
- NSC311053
- Dehydro-Farinosin
-
- Inchi: InChI=1S/C15H16O3/c1-8-10-6-11-9(2)12(16)4-5-15(11,3)7-13(10)18-14(8)17/h4-5,10-11,13H,1-2,6-7H2,3H3/t10-,11+,13-,15-/m1/s1
- InChI Key: LXMUZMFQJGRVFW-NDPMZMCLSA-N
- SMILES: O=C1C=C[C@@]2(C[C@H]3OC(=O)C(=C)[C@H]3C[C@H]2C1=C)C
Computed Properties
- Exact Mass: 244.10998
- Monoisotopic Mass: 244.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 514
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
- LogP: 2.19560
Naphtho[2,3-b]furan-2,6(3H,4H)-dione,3a,4a,5,8a,9,9a-hexahydro-8a-methyl-3,5-bis(methylene)-, (3aR,4aR,8aS,9aR)- Related Literature
-
Brent R. Copp Nat. Prod. Rep. 2003 20 535
-
2. Index pages
-
B. M. Fraga Nat. Prod. Rep. 1986 3 273
-
4. Unusual bromination of tetrahydro-(–)-α-santonins and new santonin isomers: X-ray crystal and molecular structure of 2β,14-dibromo-4α,5β,6β,11βH-tetrahydrosantoninSeiichi Inayama,Nobuko Shimizu,Tetuichi Shibata,Hitoshi Hori,Yoichi Iitaka J. Chem. Soc. Chem. Commun. 1980 495
-
J. B. Harborne Nat. Prod. Rep. 1993 10 327
15569-50-3 (Naphtho[2,3-b]furan-2,6(3H,4H)-dione,3a,4a,5,8a,9,9a-hexahydro-8a-methyl-3,5-bis(methylene)-, (3aR,4aR,8aS,9aR)-) Related Products
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- 546-43-0(Alantolactone)
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